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Compound of Interest
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Compound Name: _
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Cat. No.: B078005

A comprehensive comparison between experimentally determined and theoretically calculated
properties of potassium nickel fluoride (KzNiFa4) is presented for researchers, scientists, and
professionals in drug development. This guide summarizes key structural, magnetic, and
electronic data in clearly structured tables, provides detailed experimental methodologies, and
visualizes the comparative workflow.

Structural Properties: A Close Correlation

The crystal structure of KzNiF4 has been well-characterized both experimentally and
theoretically, revealing a tetragonal lattice with the space group 14/mmm. This structure
consists of NiFe octahedra layers separated by potassium ions.[1] A comparison of the lattice
parameters obtained from experimental measurements and those calculated using Density
Functional Theory (DFT) shows a strong agreement, validating the computational models used.

Experimental work by MacChesney et al. (1969) reported room-temperature lattice parameters
of a=4.006 A and c = 13.076 A.[2] Theoretical calculations from the Materials Project,
employing DFT, predict lattice parameters of a = 4.008 A and ¢ = 13.136 A. The minor
deviations between the experimental and theoretical values underscore the accuracy of
modern computational approaches in predicting the structural properties of such materials.
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Property Experimental Value Theoretical Value (DFT)
Lattice Parameter 'a’ 4.006 A[2] 4.008 A

Lattice Parameter 'c' 13.076 A[2] 13.136 A

Crystal System Tetragonal[1] Tetragonal[1]

Space Group [4/mmm[1] [4/mmm][1]

Magnetic Behavior: A Two-Dimensional
Antiferromagnet

KzNiFa4 is recognized as a classic example of a two-dimensional quadratic-layer
antiferromagnet.[2] In this magnetic structure, the nickel ions within the NiF2 planes exhibit
antiferromagnetic ordering, where adjacent spins align in opposite directions.

The strength of the magnetic interactions is quantified by the intra-plane exchange interaction
parameter (J), which has been experimentally estimated to be approximately 125 K.[2] The
magnetic ordering vanishes above a critical temperature known as the Néel temperature (Tn).
For an antiferromagnetic material, the Néel temperature corresponds to the peak in its
magnetic susceptibility as a function of temperature. While a specific experimental value for the
Néel temperature of K2NiF4 is not explicitly stated in the readily available literature, it is a key
parameter in characterizing its magnetic properties. Theoretical calculations from the Materials
Project indicate a magnetic moment of 2.00 uB/f.u. for the nickel ion, consistent with a high-
spin Ni2* configuration.

Property Experimental Value Theoretical Value (DFT)
Magnetic Ordering Antiferromagnetic[2] Antiferromagnetic
Intra-plane Exchange (J) =125 K][2]

Magnetic Moment (Ni2+) - 2.00 pB/f.u.

Electronic Properties: The Band Gap
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The electronic band gap is a crucial parameter that determines the electronic and optical
properties of a material. At present, a specific experimental value for the electronic band gap of
K2NiF4 is not readily available in the surveyed literature. Theoretical calculations are often
employed to predict the band gap of materials, providing valuable insights where experimental
data is lacking.

Property Experimental Value Theoretical Value

Electronic Band Gap Not available Not available

Experimental and Theoretical Workflow

The process of comparing experimental and theoretical data for a material like KzNiF4 involves
a systematic workflow, as illustrated in the diagram below. This process begins with the
synthesis and experimental characterization of the material, followed by computational
modeling and calculation of its properties. The final step involves a critical comparison of the
data obtained from both approaches.
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Workflow for Comparing Experimental and Theoretical Data of K2NiFa
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Caption: Workflow for Comparing Experimental and Theoretical Data of KzNiFa.

Experimental Protocols
X-ray Diffraction (XRD) for Structural Analysis

Objective: To determine the crystal structure and lattice parameters of KzNiFa.

Methodology:

o Apowdered sample of KzNiFa4 is prepared and mounted on a sample holder.
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e The sample is irradiated with a monochromatic X-ray beam of a known wavelength (e.g., Cu
Ka radiation, A = 1.5406 A).

o The diffracted X-rays are detected as a function of the diffraction angle (26).
e The resulting diffraction pattern, a plot of intensity versus 26, is recorded.

e The positions and intensities of the diffraction peaks are analyzed using Rietveld refinement
software.

e By indexing the diffraction peaks, the crystal system, space group, and lattice parameters (a
and c) of the tetragonal unit cell are determined.

SQUID Magnetometry for Magnetic Property
Characterization

Objective: To measure the magnetic susceptibility of K2NiFa4 as a function of temperature and
determine the Néel temperature.

Methodology:
e Asmall, precisely weighed powdered sample of KzNiFa4 is placed in a sample holder.

e The sample is introduced into a Superconducting Quantum Interference Device (SQUID)
magnetometer.

e The magnetic moment of the sample is measured as a function of temperature, typically from
low temperatures (e.g., 2 K) to above the expected Néel temperature, under a constant
applied magnetic field.

o Both zero-field-cooled (ZFC) and field-cooled (FC) measurements are performed. In the ZFC
protocol, the sample is cooled in the absence of a magnetic field, after which the field is
applied and the magnetic moment is measured upon heating. In the FC protocol, the sample
is cooled in the presence of the magnetic field.

e The magnetic susceptibility (x) is calculated by dividing the measured magnetic moment by
the applied magnetic field and the sample mass.
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e The Néel temperature (Tn) is identified as the temperature at which the magnetic
susceptibility reaches its maximum value.

UV-Vis Spectroscopy for Electronic Band Gap
Determination

Objective: To determine the optical band gap of KzNiFa.
Methodology:

o Athin film of Kz2NiF4 is prepared on a transparent substrate, or a finely ground powder is
dispersed in a suitable non-absorbing medium.

e The sample is placed in a UV-Vis spectrophotometer.

e The absorbance or reflectance of the sample is measured over a range of wavelengths,
typically from the ultraviolet to the near-infrared region.

e The obtained absorption data is used to construct a Tauc plot. The Tauc relation is given by
(ahv)r = A(hv - E9), where a is the absorption coefficient, hv is the photon energy, Eo is the
band gap energy, A is a constant, and the exponent n depends on the nature of the
electronic transition (n=2 for a direct band gap and n=1/2 for an indirect band gap).

e By plotting (ahv)" against hv and extrapolating the linear portion of the curve to the energy
axis, the optical band gap (Es) can be determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Experimental and
Theoretical Data for K2NiF4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078005#comparing-experimental-and-theoretical-
data-for-k2nif4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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